Cas no 1268519-54-5 (5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid)

• Product Name: 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid
• CAS No: 1268519-54-5
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD18633038
• CID: 4566148
• PubChem ID: 102594456
• Update Time: 2025-11-02

5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butoxycarbonyl)-5-azaspiro[2.4]heptane-7-carboxylic acid
• 5-[(Tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid
• 5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-tert-butyl ester
• 3064AJ
• SB17555
• 5-Boc-5-azaspiro[2.4]heptane-7-carboxylic acid
• Z1505694347
• 5-[(t-Butoxy)carbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid
• 5-[(2-methylpropan-2-yl)oxycarbonyl]-5-azaspiro[2.4]heptane-7-carbo
• MFCD18633038
• 5-[(2-methylpropan-2-yl)oxycarbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid
• SY099603
• CS-0050708
• 5-(tert-butoxycarbonyl)-5-azaspiro[2.4]heptane-7-carboxylicacid
• AKOS026716496
• EN300-233662
• P16104
• SCHEMBL21776781
• F2147-3522
• DB-206561
• 1268519-54-5
• AS-53123
• 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid

• MDL： MFCD18633038
• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-6-8(9(14)15)12(7-13)4-5-12/h8H,4-7H2,1-3H3,(H,14,15)
• InChI Key： XDFSKDGVRVJWGF-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OC(C)(C)C)CC21CC2)=O

Computed Properties

• Exact Mass: 241.13140809 g/mol
• Monoisotopic Mass: 241.13140809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8
• Molecular Weight: 241.28

5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid

5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid (CAS 1268519-54-5): A Versatile Building Block in Modern Organic Synthesis

The 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid (CAS 1268519-54-5) is a structurally unique and highly valuable compound in the field of organic chemistry. This spirocyclic carboxylic acid derivative has gained significant attention in recent years due to its versatile applications in pharmaceutical research, material science, and asymmetric synthesis. The compound's distinctive 5-azaspiro[2.4]heptane core structure makes it particularly interesting for drug discovery programs targeting central nervous system disorders and other therapeutic areas.

With the increasing demand for novel heterocyclic building blocks in medicinal chemistry, CAS 1268519-54-5 has emerged as a crucial intermediate for the development of bioactive molecules. The tert-butoxycarbonyl (Boc) protecting group in this compound offers excellent stability while allowing for selective deprotection when needed, making it ideal for multi-step synthetic routes. Researchers are particularly interested in how this spirocyclic scaffold can influence the conformational properties of potential drug candidates, a hot topic in current structure-activity relationship (SAR) studies.

The synthesis and applications of 5-azaspiro[2.4]heptane derivatives have become a trending subject in organic chemistry forums and scientific literature. Many researchers are investigating how this constrained spiro system can improve the metabolic stability and bioavailability of drug molecules, addressing one of the major challenges in modern drug development. The carboxylic acid functionality at position 7 provides an excellent handle for further derivatization through amide coupling or esterification reactions.

Recent advances in spirocyclic compound synthesis have highlighted the importance of compounds like 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid in fragment-based drug discovery. The rigid three-dimensional structure of this scaffold often leads to improved target selectivity compared to flat aromatic systems, a property highly sought after in the development of kinase inhibitors and GPCR modulators. Pharmaceutical companies are actively exploring such conformationally restricted building blocks to overcome issues with drug promiscuity.

From a synthetic chemistry perspective, the Boc-protected 5-azaspiro[2.4]heptane-7-carboxylic acid offers multiple advantages. The tert-butoxycarbonyl group provides excellent protection for the nitrogen atom during various chemical transformations, while the carboxylic acid moiety allows for diverse coupling reactions. This dual functionality makes CAS 1268519-54-5 particularly valuable for parallel synthesis and combinatorial chemistry approaches that are widely used in high-throughput screening programs.

The growing interest in spirocyclic scaffolds in medicinal chemistry has led to increased commercial availability of 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid. Several specialty chemical suppliers now offer this compound with high purity levels (>95%), responding to the demand from pharmaceutical researchers. The compound's stability under standard storage conditions and compatibility with common organic solvents further enhances its utility as a versatile synthetic intermediate.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize 5-azaspiro[2.4]heptane derivatives. The development of catalytic methods for constructing such strained ring systems represents an active area of investigation, with potential implications for scaling up production of CAS 1268519-54-5 and related compounds. These efforts align with the pharmaceutical industry's push toward more environmentally friendly synthetic processes.

The unique structural features of 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid continue to inspire novel applications beyond drug discovery. Materials scientists are investigating its potential as a monomer for specialty polymers, while catalysis researchers are exploring its use as a ligand precursor. The compound's spirocyclic architecture offers interesting possibilities for creating materials with specific mechanical or optical properties, opening new avenues for interdisciplinary research.

As the field of fragment-based drug design evolves, compounds like CAS 1268519-54-5 are becoming increasingly important tools for medicinal chemists. The ability to rapidly incorporate such three-dimensional fragments into lead compounds addresses the historical bias toward flat molecular structures in drug discovery. This shift toward more complex, sp3-rich scaffolds is reflected in the growing number of publications and patents featuring 5-azaspiro[2.4]heptane derivatives.

Looking ahead, the scientific community anticipates continued growth in demand for 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-7-carboxylic acid and related compounds. As researchers uncover more applications for this versatile building block and develop more efficient synthetic routes, its role in advancing both pharmaceutical and materials science is expected to expand significantly in the coming years.